Cas no 1282370-35-7 (4-{benzyl(methyl)aminomethyl}-N-methylpyridin-2-amine)

• Product Name: 4-{benzyl(methyl)aminomethyl}-N-methylpyridin-2-amine
• CAS No: 1282370-35-7
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• MDL: MFCD17979083
• CID: 5178224
• PubChem ID: 62472017
• Update Time: 2025-06-07

4-{benzyl(methyl)aminomethyl}-N-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{[benzyl(methyl)amino]methyl}-N-methylpyridin-2-amine
• 4-[[benzyl(methyl)amino]methyl]-N-methylpyridin-2-amine
• Z991480260
• 4-Pyridinemethanamine, N-methyl-2-(methylamino)-N-(phenylmethyl)-
• 4-{benzyl(methyl)aminomethyl}-N-methylpyridin-2-amine

• MDL： MFCD17979083
• Inchi： 1S/C15H19N3/c1-16-15-10-14(8-9-17-15)12-18(2)11-13-6-4-3-5-7-13/h3-10H,11-12H2,1-2H3,(H,16,17)
• InChI Key： XBFPVMIHXJFENE-UHFFFAOYSA-N
• SMILES： N(C)(CC1C=CC=CC=1)CC1C=CN=C(C=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 226
• XLogP3: 2.5
• Topological Polar Surface Area: 28.2

Additional information on 4-{benzyl(methyl)aminomethyl}-N-methylpyridin-2-amine

Introduction to 4-{Benzyl(methyl)aminomethyl}-N-methylpyridin-2-amine (CAS No. 1282370-35-7)

4-{Benzyl(methyl)aminomethyl}-N-methylpyridin-2-amine, with the CAS number 1282370-35-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, an amino group, and a benzyl moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-{Benzyl(methyl)aminomethyl}-N-methylpyridin-2-amine can be represented as C₁₆H₂₀N₃. The presence of the pyridine ring imparts basic properties to the molecule, while the benzyl and methyl groups enhance its lipophilicity and stability. These characteristics are crucial for its potential use in drug development, particularly in targeting specific receptors or enzymes involved in various diseases.

Recent studies have explored the pharmacological properties of 4-{Benzyl(methyl)aminomethyl}-N-methylpyridin-2-amine. One notable area of research is its potential as an antagonist for specific receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antagonistic activity against the α₇ nicotinic acetylcholine receptor (nAChR). This receptor is implicated in several neurological disorders, including Alzheimer's disease and schizophrenia. The ability of 4-{Benzyl(methyl)aminomethyl}-N-methylpyridin-2-amine to modulate this receptor suggests its potential as a therapeutic agent for these conditions.

In addition to its receptor antagonistic properties, 4-{Benzyl(methyl)aminomethyl}-N-methylpyridin-2-amine has also been investigated for its anti-inflammatory effects. A study published in the European Journal of Pharmacology demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic route for preparing 4-{Benzyl(methyl)aminomethyl}-N-methylpyridin-2-amine has been well-documented in the literature. One common method involves the reaction of 2-chloro-N-methylpyridinium iodide with benzylmethylamine followed by deprotection and purification steps. This synthetic approach allows for the efficient production of high-purity compounds, which is essential for both research and pharmaceutical applications.

The solubility and stability of 4-{Benzyl(methyl)aminomethyl}-N-methylpyridin-2-amine are important considerations for its use in biological assays and drug development. It is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, but less so in water. To enhance its solubility, various formulation strategies can be employed, such as the use of co-solvents or surfactants. These strategies are crucial for optimizing the bioavailability and efficacy of the compound in vivo.

Clinical trials involving 4-{Benzyl(methyl)aminomethyl}-N-methylpyridin-2-amine are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 4-{Benzyl(methyl)aminomethyl}-N-methylpyridin-2-amine (CAS No. 1282370-35-7) is a promising compound with diverse pharmacological activities. Its unique chemical structure and biological properties make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its potential therapeutic applications, particularly in neurological disorders and inflammatory diseases.